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Compound of Interest

Compound Name: 2-Methoxypyridine

Cat. No.: B126380

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 2-Methoxypyridine. Adherence to these procedures is critical for
ensuring personnel safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Methoxypyridine is a flammable liquid and vapor that can cause skin and serious eye
irritation, and may also lead to respiratory irritation.[1][2][3] Proper selection and use of
Personal Protective Equipment (PPE) are the first line of defense against exposure.
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PPE Category Specification Rationale
Tightly fitting safety goggles Protects against splashes and
Eye and Face Protection with side-shields or a face vapors that can cause serious
shield.[1][4] eye irritation.[1][2][3]

Prevents skin contact, which

Chemical-resistant, can cause irritation.[1][2][3]
Hand Protection impermeable gloves (e.g., Gloves should be inspected
Nitrile rubber).[5] before use and disposed of

properly after handling.[2]

Chemical-resistant lab coat or ] ) )
] ) Provides a barrier against
] coveralls. Fire/flame resistant ) ]
Body Protection ) ) o accidental spills and splashes.
and impervious clothing is 5]

recommended.[1][4]

Use in a well-ventilated area,
preferably a chemical fume
hood.[5] If exposure limits are - ) o
S Mitigates inhalation risk, as
) ) exceeded or irritation is )
Respiratory Protection _ vapors may cause respiratory
experienced, a full-face S
) ) ) irritation.[1][2][3]
respirator with an appropriate
cartridge (e.g., type ABEK

(EN214387)) is required.[1]

Quantitative Data Summary
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Property Value Source
CAS Number 1628-89-3 [11[2]
EC Number 216-623-8 [1][2]
Molecular Formula C6H7NO [2][3]
Molecular Weight 109.13 g/mol [2]
Appearance Colorless to pale yellow liquid [6]
Boiling Point 142 °C (lit.)

Density 1.038 g/mL at 25 °C (lit.)

Flash Point 32 °C (89.6 °F) - closed cup

GHS Hazard Statements H226, H315, H319, H335 [11[3]

Operational Plan: Step-by-Step Handling and
Disposal
3.1. Preparation and Handling:

o Ventilation: All handling of 2-Methoxypyridine, including weighing and transferring, must be
conducted in a certified chemical fume hood to minimize inhalation exposure.[5]

« Ignition Sources: As a flammable liquid, ensure it is kept away from heat, sparks, open
flames, and other ignition sources.[1][2][6] Use only non-sparking tools and explosion-proof
equipment.[1][5]

e Grounding: Ground and bond containers when transferring material to prevent static
discharge.[1][7]

e Personal Hygiene: Do not eat, drink, or smoke in areas where this chemical is handled.
Wash hands thoroughly with soap and water after handling and before breaks.[2][5]

o Contaminated Clothing: Remove any contaminated clothing immediately and wash it before
reuse.[1][5]
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3.2. Spill Procedures:

Evacuate: In case of a spill, immediately evacuate non-essential personnel from the area.[1]

[2]
Ventilate: Ensure the area is well-ventilated.[1][2]

Containment: Wearing appropriate PPE, absorb the spill with an inert, non-combustible
material such as sand, vermiculite, or earth.[5][7] Do not use combustible materials.

Collection: Carefully collect the absorbent material and place it into a designated, labeled
hazardous waste container.[7]

Decontamination: Clean the spill area thoroughly.

3.3. Disposal Plan:

Waste Collection: Collect surplus and non-recyclable solutions in a designated, labeled
container from a licensed disposal company.[2] Do not mix with other waste.[2]

Container Disposal: Empty containers retain product residue and can be dangerous.[7]
Handle uncleaned containers as you would the product itself.[2] To dispose of an empty
container as regular trash, it must be triple-rinsed with a suitable solvent. The rinsate must
be collected and disposed of as hazardous waste.[8] After drying, the original label must be
completely defaced or removed.[8]

Regulations: All waste materials must be disposed of in accordance with local, state, and
federal regulations.[2]

Emergency First Aid Procedures

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and consult a doctor immediately.[1][4]

In Case of Skin Contact: Take off immediately all contaminated clothing. Wash off with soap
and plenty of water. Consult a doctor if irritation develops or persists.[1][4][7]
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e In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes, removing
contact lenses if present and easy to do. Continue rinsing and consult a doctor.[1][2][4]

 If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1][2][4]

Workflow for Safe Handling of 2-Methoxypyridine
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Caption: Workflow for the safe handling of 2-Methoxypyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
Methoxypyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126380#personal-protective-equipment-for-handling-
2-methoxypyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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